Cas no 1806298-98-5 (4,5-Dichloro-2-fluorobenzyl alcohol)

• Product Name: 4,5-Dichloro-2-fluorobenzyl alcohol
• CAS No: 1806298-98-5
• MF: C₇H₅Cl₂FO
• MW: 195.018403768539
• MDL: MFCD28786032
• CID: 4707252
• PubChem ID: 121228330
• Update Time: 2025-06-12

4,5-Dichloro-2-fluorobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 4,5-Dichloro-2-fluorobenzyl alcohol

• MDL： MFCD28786032
• Inchi： 1S/C7H5Cl2FO/c8-5-1-4(3-11)7(10)2-6(5)9/h1-2,11H,3H2
• InChI Key： KVLRSOWVIXGQBB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(CO)=C1)F)Cl

Computed Properties

• Exact Mass: 193.9701483g/mol
• Monoisotopic Mass: 193.9701483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 2.4

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 263.6±35.0 °C at 760 mmHg
• Flash Point: 113.2±25.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4,5-Dichloro-2-fluorobenzyl alcohol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4,5-Dichloro-2-fluorobenzyl alcohol

Comprehensive Overview of 4,5-Dichloro-2-fluorobenzyl alcohol (CAS No. 1806298-98-5)

4,5-Dichloro-2-fluorobenzyl alcohol (CAS No. 1806298-98-5) is a halogenated benzyl alcohol derivative with significant applications in pharmaceutical intermediates and specialty chemical synthesis. This compound, characterized by its dichloro and fluoro substituents, has garnered attention due to its unique chemical properties and versatility in organic transformations. Researchers and industry professionals frequently search for terms like "4,5-Dichloro-2-fluorobenzyl alcohol synthesis", "CAS 1806298-98-5 applications", and "halogenated benzyl alcohol derivatives", reflecting its relevance in modern chemistry.

The molecular structure of 4,5-Dichloro-2-fluorobenzyl alcohol features a benzyl alcohol core with chlorine atoms at the 4 and 5 positions and a fluorine atom at the 2 position. This arrangement enhances its reactivity in nucleophilic substitution reactions, making it a valuable building block for drug discovery and agrochemical development. Recent trends in green chemistry have also spurred interest in optimizing its synthesis to minimize environmental impact, aligning with global sustainability goals. Searches for "eco-friendly synthesis of halogenated benzyl alcohols" highlight this growing focus.

In pharmaceutical research, 4,5-Dichloro-2-fluorobenzyl alcohol serves as a precursor for bioactive molecules, particularly in the design of antimicrobial agents and central nervous system (CNS) drugs. Its halogenated pattern is often associated with improved metabolic stability and binding affinity in target proteins. Queries such as "fluorobenzyl alcohol in drug design" and "chloro-fluoro benzyl alcohol derivatives in medicine" underscore its therapeutic potential. Additionally, its role in material science, such as polymer modification, is an emerging area of exploration.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing CAS 1806298-98-5, ensuring purity and consistency for industrial use. Quality control remains a top priority, as evidenced by searches for "analytical methods for halogenated benzyl alcohols". Furthermore, the compound's stability under various storage conditions is frequently investigated, with keywords like "shelf life of 4,5-Dichloro-2-fluorobenzyl alcohol" gaining traction.

From a commercial perspective, 4,5-Dichloro-2-fluorobenzyl alcohol is supplied by specialized chemical manufacturers catering to research institutions and pharmaceutical companies. Procurement inquiries often include "bulk suppliers of CAS 1806298-98-5" and "custom synthesis services for fluorobenzyl alcohols". Regulatory compliance, such as REACH and GMP standards, is another key consideration for buyers, reflecting the compound's integration into global supply chains.

In summary, 4,5-Dichloro-2-fluorobenzyl alcohol (CAS No. 1806298-98-5) is a multifaceted compound with expanding applications across industries. Its synthesis, analytical profiling, and functional versatility continue to drive scientific and commercial interest, positioning it as a critical component in advanced chemical research and development.